2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one

• IUPAC Name: 4H-pyrido[4,3-b][1,4]oxazin-3-one
• InChI: InChI=1S/C7H6N2O2/c10-7-4-11-6-1-2-8-3-5(6)9-7/h1-3H,4H2,(H,9,10)
• InChI Key: GMGNQLIBKSJBQC-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(O1)C=CN=C2
• Molecular Formula: C7H6N2O2
• DSSTOX Substance ID: DTXSID80560819
• Molecular Weight: 150.13 g/mol
• CAS No.: 102226-40-4

Description

2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one (2H-PXO) is a heterocyclic compound containing a five-membered ring with two nitrogen atoms and two oxygen atoms. It is a versatile compound that has been used in a variety of applications including drug design, synthesis, and biological research.

Scientific Research Applications

• Synthesis of functionalized pyrido[4,3-b][1,4]oxazine and imidazo[1,2-a]pyridine derivatives (Arrault et al., 2002).

• Used for the synthesis of pyrido[4,3-d]pyrimidin-4(3H)-ones, which are important for infrared and ultraviolet spectra studies (Ismail & Wibberley, 1967).

• Studying the configurations of hexahydropyrido compounds and their derivatives (Cahill & Crabb, 1972).

• Building natural and designed synthetic compounds, including anti-inflammatory, analgesics, bacteriostatic, fungistatic, and MAO inhibitors (Amardeep, 2013).

• Used in chemistry research for its infrared and ultraviolet spectra (Crum & Fuchsman, 1966).

• A new organic nitrate with potential applications in chemistry and biology (Benedini et al., 1995).

• As a potential scaffold for bioactive compounds (Gim et al., 2007).

• Gastric prokinetic agents, synergistic fungicide composition, and applications in human and veterinary therapy (Hermecz, 1998).

• Useful for studying bicyclic heterocycles (Kumar et al., 2011).

• Useful for their synthesis and applications in pyrido[3,2-b][1,4]oxazine and pyrido[2,3-b][1,4]benzoxazine systems (Sandford et al., 2014).

• Synthesis product of nitro pyrido- and dipyrido[1,4]oxazines (Bastrakov et al., 2016).

• Potential depressive action on the OUN (Herold, 1992).

• Fluorination in an undivided cell to provide α-monofluorinated products in moderate yields (Iwayasu et al., 2002).

• Convenient route for the synthesis of 3-substituted-4H-pyrido[3,2-b][1,4]oxazines (Lepifre et al., 2000).

• Rapid access to a new bicyclic heteroaromatic chemical series with high potential in medicinal chemistry (Slowinski et al., 2013).

• Microwave-assisted synthesis provides efficient and rapid preparation of complex organic compounds (Hua et al., 2008).

• Easy preparation of pyrido[2,3-b][1,4]oxazin-2-ones in excellent yields by a one-pot annulation process (Cho et al., 2003).

• High potential in various fields of application due to rapid access and broad applicability of pyridyl-substituted 1,3,5-triazines (Le Falher et al., 2014).

• Inhibitory activity against different lipoxygenases with small chemical stability (Vieweg et al., 1992).

• Microwave-assisted synthesis leading to moderate to excellent yields in a few minutes (Hua et al., 2008).

Mechanism of Action

Target of Action

The primary target of 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one is identified as the mineralocorticoid receptor . This receptor plays a crucial role in maintaining electrolyte balance and blood pressure.

Mode of Action

This compound acts as a nonsteroidal mineralocorticoid antagonist . It binds to the mineralocorticoid receptor, blocking its activation and thereby inhibiting its effects.

Safety and Hazards

As with any chemical compound, safety precautions are essential. Researchers should handle 2H-Pyrido[4,3-b][1,4]oxazin-3(4H)-one in a well-ventilated area, wear appropriate protective gear, and follow established laboratory protocols. Detailed safety data, including toxicity and hazards, should be obtained from reliable sources before handling this compound.

Synthesis routes and methods

Procedure details

In a 500 ml flask equipped with a reflux apparatus, 3-amino-pyridin-4-ol (7.8 g, 71 mmol) was dissolved in N,N-dimethyl formamide (350 ml). To the reaction solution was added chloroacetyl chloride (6.2 ml, 78 mmol) dropwise at room temperature and then stirred at room temperature for 30 minutes. Potassium carbonate (24 g, 177 mmol) was added thereto and the mixture was heated at 100□ for 40 hours. After completion of the reaction, water was added thereto. The mixture was extracted with ethyl acetate. The combined organic layer was dried over anhydrous sodium sulfate (Na2SO4), filtered and evaporated under reduced pressure. The residue was purified by recrystallizing from solvents of ethyl acetate and n-hexane to obtain white solid (5.6 g, 53%).